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Compound of Interest

Compound Name: PQOQ-trimethylester

Cat. No.: B1677985

In-Depth Technical Guide to PQQ-trimethylester

For Researchers, Scientists, and Drug Development Professionals

Core Summary

Pyrroloquinoline quinone trimethylester (PQQ-TME) is a synthetic derivative of Pyrroloquinoline
quinone (PQQ), a redox cofactor with notable antioxidant and neuroprotective properties. The
esterification of PQQ to its trimethylester form significantly enhances its lipophilicity, leading to
increased permeability across the blood-brain barrier. This modification potentiates its
therapeutic potential for neurodegenerative diseases by improving its bioavailability in the
central nervous system.

CAS Number: 74447-88-4[1][2][3]
Chemical Structure:

e Molecular Formula: C17H12N208][2][3]
e Molecular Weight: 372.29 g/mol [2][3]

o |[UPAC Name: Trimethyl 4,5-dioxo-4,5-dihydro-1H-pyrrolo[2,3-flquinoline-2,7,9-
tricarboxylate[3]
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e SMILES Code:
0O=C(C(N1)=CC(C2=0)=C1C3=C(N=C(C(0OC)=0)C=C3C(0C)=0)C2=0)0C[3]

e Synonyms: PQQ-TME, Methoxatin Trimethyl Ester[3]

Quantitative Data Summary

The following table summarizes key quantitative data regarding the properties and biological
activities of PQQ-trimethylester.

Property Value Reference
CAS Number 74447-88-4 [1]12113]
Molecular Formula C17H12N208 [2][3]
Molecular Weight 372.29 [2][3]

Blood-Brain Barrier
- Twice that of PQQ (in vitro) [1][2]
Permeability

Biological Activity and Potential Applications

PQQ-trimethylester has demonstrated significant potential in the context of
neurodegenerative diseases due to its enhanced ability to cross the blood-brain barrier and its
potent inhibitory effects on the fibrillation of amyloidogenic proteins.[1][2] Research has shown
that PQQ-TME exhibits greater inhibitory activity against the aggregation of a-synuclein,
amyloid 1-42 (AB1-42), and prion proteins when compared to its parent compound, PQQ.[1][3]
These properties make it a compelling candidate for further investigation in the development of
therapeutics for conditions such as Parkinson's disease, Alzheimer's disease, and prion
diseases.

Experimental Protocols
Synthesis of PQQ-trimethylester

While detailed, step-by-step industrial synthesis protocols are proprietary, the scientific
literature outlines the general laboratory-scale synthesis of PQQ-trimethylester from PQQ. A
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common method involves the esterification of the carboxylic acid groups of PQQ using an
alcohol (in this case, methanol) in the presence of an acid catalyst.

A general procedure for the synthesis of PQQ esters is described as treating PQQ with a base
in a suitable solvent, followed by the addition of a salt and subsequent acidification.[4] For the
trimethyl ester, this would specifically involve the use of methanol.

lllustrative Synthesis Workflow:

Pyrroloquinoline quinone (PQQ) |

Methanol (CH30H) Purification (e.g., Chromatography) —>| PQQ-trimethylester (PQQ-TME)

Acid Catalyst (e.g., H2SO4) |

Click to download full resolution via product page

Caption: General workflow for the synthesis of PQQ-trimethylester from PQQ.

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for PQQ-trimethylester in the context of neurodegeneration
is its ability to inhibit the formation of amyloid fibrils. The aggregation of proteins like a-
synuclein and amyloid-f is a hallmark of several neurodegenerative diseases. By interfering
with this process, PQQ-TME may prevent the formation of toxic protein aggregates that lead to
neuronal dysfunction and cell death.

Logical Relationship of PQQ-TME's Neuroprotective Effect:
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Caption: Logical pathway illustrating the neuroprotective mechanism of PQQ-trimethylester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [PQQ-trimethylester CAS number and chemical
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677985#pqqg-trimethylester-cas-number-and-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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